Cas no 1696526-95-0 (Cyclohexanol, 1-(2-aminoethyl)-2-methoxy-)

• Product Name: Cyclohexanol, 1-(2-aminoethyl)-2-methoxy-
• CAS No: 1696526-95-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5275762
• Update Time: 2025-05-20

Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-aminoethyl)-2-methoxy-

• Inchi： 1S/C9H19NO2/c1-12-8-4-2-3-5-9(8,11)6-7-10/h8,11H,2-7,10H2,1H3
• InChI Key： NYUFNXGRVZKBFW-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)CCCCC1OC

Additional information on Cyclohexanol, 1-(2-aminoethyl)-2-methoxy-

Introduction to Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- (CAS No. 1696526-95-0)

Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- (CAS No. 1696526-95-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in various chemical syntheses.

The molecular structure of Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- consists of a cyclohexane ring substituted with a methoxy group at the 2-position and an aminoethyl group at the 1-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for a wide range of applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of compounds with multifunctional groups like those found in Cyclohexanol, 1-(2-aminoethyl)-2-methoxy-. These compounds can serve as scaffolds for the design and synthesis of new drugs with improved pharmacological profiles. For instance, the amino group can be readily modified to introduce various substituents, enhancing the compound's biological activity and selectivity.

In the context of drug discovery, Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- has been explored for its potential as a lead compound in the development of novel therapeutics. Studies have shown that derivatives of this compound exhibit promising activity against various targets, including enzymes and receptors involved in disease pathways. For example, researchers have synthesized and evaluated several analogs of Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- for their anti-inflammatory and analgesic properties, demonstrating significant efficacy in preclinical models.

The methoxy group in Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- plays a crucial role in modulating the compound's solubility and lipophilicity, which are key factors influencing its pharmacokinetic properties. By fine-tuning these parameters through structural modifications, scientists can optimize the compound's absorption, distribution, metabolism, and excretion (ADME) profile. This is particularly important for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effect while minimizing potential side effects.

Beyond its applications in drug discovery, Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- is also valued as a versatile intermediate in organic synthesis. Its reactivity and functional group diversity make it an ideal starting material for the preparation of complex molecules with diverse biological activities. For instance, it can be used to synthesize compounds with antiviral, antifungal, and antibacterial properties, contributing to the development of new treatments for infectious diseases.

In addition to its pharmaceutical applications, Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- has found use in other areas such as materials science and catalysis. Its unique structure makes it suitable for the preparation of functional materials with tailored properties. For example, researchers have utilized this compound as a building block for the synthesis of polymers with enhanced mechanical strength and thermal stability.

The synthesis of Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions involving appropriate starting materials such as cyclohexanone and aminoalkyl halides. Advances in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

In conclusion, Cyclohexanol, 1-(2-aminoethyl)-2-methoxy- (CAS No. 1696526-95-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, materials science, and organic synthesis. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.